Cas no 2169355-06-8 (4-methyl-6-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine)

• Product Name: 4-methyl-6-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine
• CAS No: 2169355-06-8
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5829207
• PubChem ID: 165552598
• Update Time: 2025-10-28

4-methyl-6-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine
• EN300-1476813
• 2169355-06-8

• Inchi： 1S/C10H18N4/c1-7-3-10(12-5-9(7)11)8-4-13-14(2)6-8/h4,6-7,9-10,12H,3,5,11H2,1-2H3
• InChI Key： ZCEXLMKMAASCAH-UHFFFAOYSA-N
• SMILES： N1CC(C(C)CC1C1C=NN(C)C=1)N

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.9Ų

Additional information on 4-methyl-6-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine

Introduction to 4-methyl-6-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine (CAS No. 2169355-06-8)

4-methyl-6-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine (CAS No. 2169355-06-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its complex heterocyclic framework, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 4-methyl-6-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine features a piperidine ring substituted with a methyl group at the 4-position and a 1-methylpyrazolyl moiety at the 6-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications. Recent research has highlighted its potential as a modulator of key biological pathways, particularly those involved in neurodegenerative diseases and cancer.

In the context of neurodegenerative diseases, studies have shown that 4-methyl-6-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine exhibits neuroprotective effects by modulating the activity of specific neurotransmitter systems. For instance, it has been found to interact with serotonin receptors, which play a crucial role in mood regulation and cognitive function. This interaction may offer new avenues for the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its neuroprotective properties, 4-methyl-6-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine has also shown promise in cancer research. Preclinical studies have demonstrated its ability to inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. Notably, it has been shown to modulate the activity of kinases such as PI3K/AKT and MAPK, which are frequently dysregulated in various types of cancer. These findings suggest that this compound could be a valuable lead for the development of novel anticancer agents.

The pharmacokinetic profile of 4-methyl-6-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine is another area of active investigation. Researchers have explored its absorption, distribution, metabolism, and excretion (ADME) properties to optimize its therapeutic potential. Initial studies indicate that it exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery.

In addition to its therapeutic applications, 4-methyl-6-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine has also been studied for its potential use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it a valuable reagent for probing cellular processes and validating new drug targets. This dual role as both a therapeutic agent and a research tool underscores its versatility and significance in the field.

The synthesis of 4-methyl-6-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine has been optimized through various synthetic routes, each designed to enhance yield and purity while minimizing environmental impact. These synthetic strategies involve multi-step reactions that carefully control the formation of the piperidine ring and the attachment of the functional groups. The development of efficient synthetic methods is crucial for scaling up production for clinical trials and commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methyl-6-(1-methyl-H-pyrazol--yl)piperidin--amine. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are essential for advancing our understanding of the compound's therapeutic potential and guiding its development into clinical practice.

In conclusion, 4-methyl--(methyl-H-pyrazol--yl)piperidin--amine (CAS No. 2169355--8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potential therapeutic effects in neurodegenerative diseases and cancer, makes it an exciting area of ongoing investigation. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to make significant contributions to the development of novel therapies.